Cas no 56022-26-5 (2-Thioxo-2,3-dihydro-4H-1,3-benzothiazin-4-one)

• Product Name: 2-Thioxo-2,3-dihydro-4H-1,3-benzothiazin-4-one
• CAS No: 56022-26-5
• MF: C₈H₅NOS₂
• MW: 195.261399030685
• MDL: MFCD00491949
• CID: 2831987
• PubChem ID: 786880
• Update Time: 2025-06-08

2-Thioxo-2,3-dihydro-4H-1,3-benzothiazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Thioxo-2,3-dihydro-4H-1,3-benzothiazin-4-one
• 2-sulfanylidene-3,4-dihydro-2H-1,3-benzothiazin-4-one
• 56022-26-5
• VS-09824
• MFCD00491949
• STK978789
• STK842230
• CS-0067864
• AKOS002683842
• BBL030462
• HMS1704B20
• AKOS000639021
• ALBB-016980
• 2-thioxo-2,3-dihydrobenzo[e][1,3]thiazin-4-one
• 2-sulfanyl-4H-1,3-benzothiazin-4-one
• DTXSID70354926
• 4H-1,3-Benzothiazin-4-one, 2,3-dihydro-2-thioxo-
• DTXCID00305986
• 2-mercapto-4H-1,3-benzothiazin-4-one
• D73549
• 2-Thioxo-2H-benzo[e][1,3]thiazin-4(3H)-one

• MDL： MFCD00491949
• Inchi： 1S/C8H5NOS2/c10-7-5-3-1-2-4-6(5)12-8(11)9-7/h1-4H,(H,9,10,11)
• InChI Key： OLKPPPPATKQSBL-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC=CC1=2)=O)=S

Computed Properties

• Exact Mass: 194.98125613g/mol
• Monoisotopic Mass: 194.98125613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 86.5Ų

2-Thioxo-2,3-dihydro-4H-1,3-benzothiazin-4-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 2-Thioxo-2,3-dihydro-4H-1,3-benzothiazin-4-one

Introduction to 2-Thioxo-2,3-dihydro-4H-1,3-benzothiazin-4-one (CAS No. 56022-26-5)

2-Thioxo-2,3-dihydro-4H-1,3-benzothiazin-4-one, identified by the Chemical Abstracts Service Number (CAS No.) 56022-26-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the benzothiazine class, a scaffold that is widely recognized for its versatility in drug design and development. The presence of a thioxo group and a hydroxyl moiety in its structure imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in therapeutic applications.

The molecular structure of 2-Thioxo-2,3-dihydro-4H-1,3-benzothiazin-4-one consists of a fused ring system comprising a thiophene ring linked to a benzene ring through a sulfur atom. The thioxo group (C=SO) at the 2-position introduces electrophilic characteristics, while the hydroxyl group at the 4-position provides nucleophilic potential. This dual functionality allows for diverse chemical modifications, enabling the synthesis of derivatives with tailored biological properties. The dihydro prefix indicates the presence of a saturated ring system between the 2 and 3 positions, which can influence the electronic and steric environment of the molecule.

In recent years, there has been growing interest in benzothiazine derivatives due to their reported pharmacological effects. Studies have suggested that compounds within this class exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 2-Thioxo-2,3-dihydro-4H-1,3-benzothiazin-4-one may contribute to its potential as a pharmacophore in drug discovery. For instance, the benzothiazine core is known to interact with biological targets such as enzymes and receptors, modulating cellular processes.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex molecules. Researchers have utilized CAS No. 56022-26-5 as a building block to develop novel therapeutic agents. The flexibility of its structure allows chemists to introduce various substituents at different positions, leading to compounds with enhanced specificity and efficacy. This adaptability makes it particularly useful in medicinal chemistry efforts aimed at addressing unmet medical needs.

Recent advancements in computational chemistry have further illuminated the potential of 2-Thioxo-2,3-dihydro-4H-1,3-benzothiazin-4-one. Molecular modeling studies have predicted its interactions with biological targets, providing insights into possible mechanisms of action. These predictions are crucial for guiding experimental design and optimizing lead compounds for clinical development. The integration of computational methods with traditional synthetic approaches has accelerated the discovery process, making compounds like this one more accessible for therapeutic applications.

The synthesis of CAS No. 56022-26-5 involves multi-step organic reactions that highlight the compound's structural complexity. Key synthetic routes often involve cyclization reactions followed by functional group transformations to introduce the desired substituents. The thioxo group is typically introduced through oxidation or desulfurization reactions, while hydroxyl groups can be incorporated via hydrolysis or oxidation processes. These synthetic strategies underscore the compound's importance as a versatile intermediate in pharmaceutical research.

From a regulatory perspective, 2-Thioxo-2,3-dihydro-4H-1,3-benzothiazin-4-one does not fall under any restricted categories such as hazardous materials or controlled substances. Its stability under standard storage conditions makes it suitable for handling in laboratory settings without stringent safety measures beyond those required for typical organic compounds. This accessibility is advantageous for researchers who wish to explore its synthetic utility and biological potential.

The chemical reactivity of this compound also makes it interesting for studying reaction mechanisms and developing new synthetic methodologies. For example, its ability to participate in nucleophilic substitution reactions at the sulfur atom opens up possibilities for cross-coupling reactions and other transformations that could yield novel derivatives with unique properties.

In conclusion,CAS No. 56022-26-5, corresponding to 2-Thioxo-2,3-dihydro-4H-1,3-benzothiazin-4-one, represents an intriguing molecule with significant potential in pharmaceutical research. Its structural features enable diverse chemical modifications and interactions with biological targets, making it a valuable asset in drug discovery efforts. As computational tools continue to refine our understanding of molecular interactions,this compound will likely remain at the forefront of medicinal chemistry investigations.